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Compound of Interest

Compound Name: 5-Phenylpyrimidin-2-amine

Cat. No.: B1337631 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of 5-
phenylpyrimidin-2-amine, a heterocyclic compound of interest in medicinal chemistry and

materials science. This document outlines the expected spectroscopic characteristics and

provides detailed experimental protocols for its analysis using Nuclear Magnetic Resonance

(NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, and Mass Spectrometry

(MS).

Chemical Structure and Properties
5-Phenylpyrimidin-2-amine is an aromatic heterocyclic compound with the molecular formula

C₁₀H₉N₃.[1] Its structure consists of a pyrimidine ring substituted with a phenyl group at the 5-

position and an amino group at the 2-position.

Molecular Structure:
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NMR Spectroscopy Workflow

Sample Preparation
(5-10 mg in 0.6 mL solvent) Insert into Spectrometer Lock and Shim Acquire Spectrum

(¹H or ¹³C)
Process Data

(FT, Phasing, Baseline) Analyze Spectrum

FTIR Spectroscopy Workflow (ATR)

Clean ATR Crystal

Record Background Spectrum

Place Sample on Crystal

Apply Pressure

Acquire Sample Spectrum

Analyze Spectrum
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Mass Spectrometry (ESI) Workflow

Prepare Dilute Solution
(0.1 mg/mL) Infuse or Inject Sample Ionize Sample (ESI) Analyze Ions by m/z Detect Ions Generate Mass Spectrum

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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